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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structural and functional aspects of

the BarA sensor kinase, a crucial component of two-component signal transduction systems in

many Gram-negative bacteria. This document details the domain architecture, the molecular

signaling pathway, and the experimental protocols used to elucidate its function, serving as a

comprehensive resource for researchers in microbiology, structural biology, and drug

development.

Introduction to the BarA Sensor Kinase
The BarA (Bacterial Adaptive Response) protein is a highly conserved, membrane-associated

sensor histidine kinase (HK). It is a central regulator in bacterial adaptation to environmental

and metabolic stress.[1] BarA is the sensor component of a two-component system (TCS),

working in concert with its cognate response regulator, UvrY (also known as SirA in

Salmonella).[2][3][4] This system, often referred to as BarA-UvrY, plays a global regulatory role

in a variety of cellular processes, including carbon metabolism, motility, biofilm formation,

virulence, and stress resistance.[2][5] The BarA-UvrY system perceives signals from metabolic
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end-products, such as formate and acetate, and transduces this information to modulate gene

expression post-transcriptionally.[5]

Domain Architecture and Structural Model
BarA is a member of the tripartite hybrid sensor kinase family.[4][6] Its structure is composed of

multiple domains, including N-terminal transmembrane helices for membrane anchoring, a

central kinase core, and a C-terminal phosphotransfer domain. While a full-length crystal

structure of BarA is not currently available, structural information for individual domains and

homologous proteins provides a robust model of its architecture and function.

The cytoplasmic portion of BarA contains the key domains for signal transduction: a

Dimerization and Histidine phosphotransfer (DHp) domain, a Catalytic and ATP-binding (CA)

domain, a receiver (Rec) domain, and a C-terminal Histidine-containing phosphotransfer (HPT)

domain.[6]

Table 1: Key Domains and Conserved Residues in the E. coli BarA-UvrY System

Domain/Protein Conserved Residue Function Reference

BarA DHp Domain His-302
Site of

autophosphorylation
[6]

BarA Rec Domain Asp-718
Phosphoacceptor site

in the hybrid kinase
[6]

BarA HPT Domain His-861

Site for

phosphotransfer to the

response regulator

[6]

UvrY Rec Domain Asp-54

Phosphoacceptor site

on the response

regulator

[6]

The kinase core (DHp and CA domains) is responsible for ATP binding and

autophosphorylation. The DHp domain typically forms a four-helix bundle through dimerization,

which is essential for its function.[7][8] The CA domain contains conserved motifs known as the

N, G1, F, and G2 boxes, which form the ATP-binding pocket.[8][9]
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Structural Data of the BarA HPT Domain
A crystal structure for the Histidine-containing phosphotransfer (HPT) domain of BarA from E.

coli CFT073 has been solved, providing high-resolution insight into this critical component of

the phosphorelay system.

Table 2: Quantitative Structural Data for BarA HPT Domain (PDB ID: 3IQT)

Parameter Value

Method X-RAY DIFFRACTION

Resolution 1.40 Å

R-Value Work 0.141

R-Value Free 0.181

Total Structure Weight 14.19 kDa

Modeled Residue Count 123

Atom Count 1,161

Data sourced from RCSB PDB entry 3IQT.

The BarA-UvrY Signaling Pathway
The BarA-UvrY signaling cascade is a key regulatory circuit that links the metabolic state of the

cell to global gene expression. The pathway is initiated by the sensing of short-chain carboxylic

acids, such as formate and acetate.[5]

Signaling Pathway Workflow:

Signal Perception: BarA senses the presence of metabolic signals like formate and acetate,

although the direct binding mechanism is not fully determined.[2]

Autophosphorylation: Upon activation, the CA domain of a BarA dimer catalyzes the transfer

of a gamma-phosphate group from an ATP molecule to a conserved histidine residue (His-

302) on the DHp domain of the other monomer in a trans reaction.[6][10]
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Intramolecular Phosphorelay: The phosphate group is then transferred intramolecularly to a

conserved aspartate residue (Asp-718) in the receiver domain of BarA.[6]

Intermolecular Phosphotransfer: The phosphate is subsequently transferred from the

receiver domain to a conserved histidine residue (His-861) in the C-terminal HPT domain.[6]

Response Regulator Activation: The phosphorylated HPT domain of BarA interacts with the

response regulator UvrY, transferring the phosphoryl group to a conserved aspartate residue

(Asp-54) in UvrY's receiver domain.[6]

Transcriptional Regulation: Phosphorylated UvrY (UvrY-P) acts as a transcriptional activator.

It binds to specific DNA sequences in the promoter regions of the genes encoding the small

non-coding RNAs, csrB and csrC, stimulating their transcription.[2][3]

Post-transcriptional Control: The CsrB and CsrC sRNAs contain multiple binding sites for the

global regulatory protein CsrA. By sequestering CsrA, they prevent it from binding to its

target mRNAs, thereby relieving CsrA-mediated translational repression or activation of

various genes involved in metabolism, motility, and biofilm formation.[2][5]
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BarA-UvrY-Csr signaling pathway in E. coli.

Experimental Protocols
The structural and functional characterization of the BarA histidine kinase relies on a

combination of biochemical and biophysical techniques. Below are generalized protocols for

key experiments.

In Vitro Histidine Kinase Autophosphorylation Assay
This assay measures the ability of a purified histidine kinase to phosphorylate itself using

radiolabeled ATP.
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Materials:

Purified BarA cytoplasmic domain (or full-length protein reconstituted in liposomes)

Kinase Reaction Buffer (e.g., 50 mM Tris-HCl pH 7.5, 50 mM KCl, 10 mM MgCl₂)

[γ-³²P]ATP (specific activity ~3000 Ci/mmol)

ATP stock solution (10 mM)

Quench Solution (e.g., 4X SDS-PAGE loading buffer or 325 mM H₃PO₄)[11]

SDS-PAGE equipment and reagents

Phosphor imager screen and scanner

Procedure:

Prepare a master mix of the kinase reaction buffer and purified BarA protein to a final

concentration of 2-5 µM.

Initiate the reaction by adding [γ-³²P]ATP to a final concentration of ~100 µM (with a small

amount of radiolabel spike).

Incubate the reaction at room temperature (or 37°C) for a defined time course (e.g., 0, 5, 15,

30, 60 minutes).

At each time point, remove an aliquot of the reaction and stop it by adding an equal volume

of Quench Solution.[11]

Separate the reaction products by SDS-PAGE.

Dry the gel and expose it to a phosphor imager screen overnight.

Scan the screen to visualize the radiolabeled, phosphorylated BarA protein. The intensity of

the band corresponds to the level of autophosphorylation.[11][12]
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Workflow for an in vitro autophosphorylation assay.

Protein Crystallization for X-ray Diffraction
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This protocol outlines the general steps for obtaining protein crystals suitable for determining

the three-dimensional structure of a BarA domain.

Materials:

Highly pure and concentrated (>5 mg/mL) protein sample of a BarA domain (e.g., HPT

domain)

Crystallization screens (commercial or custom-made sparse matrix screens)

Crystallization plates (e.g., 24-well or 96-well sitting or hanging drop plates)

Pipetting tools for setting up nanoliter-scale drops

Microscope for crystal visualization

Procedure:

Sample Preparation: Purify the target BarA domain to >95% homogeneity. Concentrate the

protein to 5-10 mg/mL in a low-salt buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM NaCl).[13]

Crystallization Screening: Use the hanging-drop or sitting-drop vapor diffusion method.[13]

[14]

Pipette ~500 µL of the reservoir solution (precipitant from the screen) into the well of the

crystallization plate.

On a cover slip (hanging drop) or in a micro-well (sitting drop), mix 1 µL of the protein

solution with 1 µL of the reservoir solution.

Seal the well with the cover slip (hanging drop) or with clear tape (sitting drop).

Incubation: Store the plates in a stable environment (e.g., 20°C) and monitor for crystal

growth over several days to weeks using a microscope.

Crystal Optimization: Once initial "hits" (small crystals or precipitates) are identified, optimize

the conditions by systematically varying the pH, precipitant concentration, and protein

concentration around the initial hit condition to grow larger, diffraction-quality crystals.[14]
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Data Collection: Harvest a suitable crystal, cryo-protect it if necessary, and expose it to a

high-intensity X-ray beam to collect diffraction data.[13]

Electrophoretic Mobility Shift Assay (EMSA)
EMSA is used to detect the binding of a protein (e.g., phosphorylated UvrY) to a specific DNA

fragment (e.g., the csrB promoter).

Materials:

Purified UvrY protein

DNA probe: A short, double-stranded DNA fragment (~30-50 bp) corresponding to the UvrY

binding site in the csrB or csrC promoter.

DNA labeling reagents (e.g., T4 Polynucleotide Kinase and [γ-³²P]ATP)

Binding Buffer (e.g., 20 mM Tris-HCl pH 7.6, 50 mM NaCl, 5% glycerol, 1 mM DTT)[15]

Non-specific competitor DNA (e.g., poly(dI-dC))[15][16]

Non-denaturing polyacrylamide gel (e.g., 5% acrylamide in TGE buffer)

Electrophoresis equipment

Procedure:

Probe Labeling: End-label the DNA probe with ³²P using T4 Polynucleotide Kinase. Purify the

labeled probe to remove unincorporated nucleotides.

Phosphorylation of UvrY: If testing the effect of phosphorylation, incubate purified UvrY with

a phosphodonor (e.g., acetyl phosphate or pre-phosphorylated BarA) prior to the binding

reaction.

Binding Reaction: In a microfuge tube, combine the binding buffer, a non-specific competitor

DNA, and the purified UvrY-P protein. Incubate for 10-15 minutes at room temperature.[15]
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Add the radiolabeled DNA probe to the reaction mixture and incubate for another 20-30

minutes at room temperature to allow binding to occur.[17]

Electrophoresis: Load the samples onto a pre-run non-denaturing polyacrylamide gel. Run

the gel at a constant voltage until the free probe has migrated approximately two-thirds of the

way down the gel.[16]

Detection: Dry the gel and expose it to a phosphor imager screen. A "shifted" band, which

migrates more slowly than the free probe, indicates the formation of a UvrY-DNA complex.

The specificity of this interaction can be confirmed by adding an excess of unlabeled "cold"

probe as a specific competitor, which should diminish the shifted band.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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